Cas no 1444004-73-2 (tert-butyl N-(5-bromo-6-fluoropyridin-2-yl)carbamate)

• Product Name: tert-butyl N-(5-bromo-6-fluoropyridin-2-yl)carbamate
• CAS No: 1444004-73-2
• MF: C₁₀H₁₂BrFN₂O₂
• MW: 291.116885185242
• CID: 6051563
• PubChem ID: 71725687
• Update Time: 2025-10-31

tert-butyl N-(5-bromo-6-fluoropyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-bromo-6-fluoropyridin-2-yl)carbamate
• tert-butyl (5-bromo-6-fluoropyridin-2-yl)carbamate(WXG01116)
• tert-butyl (5-bromo-6-fluoropyridin-2-yl)carbamate
• Carbamic acid, N-(5-bromo-6-fluoro-2-pyridinyl)-, 1,1-dimethylethyl ester
• EN300-22930535
• 1444004-73-2
• SCHEMBL21566100
• tert-Butyl(5-bromo-6-fluoropyridin-2-yl)carbamate

• Inchi： 1S/C10H12BrFN2O2/c1-10(2,3)16-9(15)14-7-5-4-6(11)8(12)13-7/h4-5H,1-3H3,(H,13,14,15)
• InChI Key： JZRPIUJYNPHVGZ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=NC(F)=C(Br)C=C1

Computed Properties

• Exact Mass: 290.00662g/mol
• Monoisotopic Mass: 290.00662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.515±0.06 g/cm3(Predicted)
• Boiling Point: 287.3±40.0 °C(Predicted)
• pka: 10.90±0.70(Predicted)

Additional information on tert-butyl N-(5-bromo-6-fluoropyridin-2-yl)carbamate

Recent Advances in the Study of tert-Butyl N-(5-bromo-6-fluoropyridin-2-yl)carbamate (CAS: 1444004-73-2) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl N-(5-bromo-6-fluoropyridin-2-yl)carbamate (CAS: 1444004-73-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core functionalized with bromo and fluoro substituents, serves as a versatile intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting critical signaling pathways.

One of the key areas of investigation involves the use of tert-butyl N-(5-bromo-6-fluoropyridin-2-yl)carbamate as a building block for the synthesis of novel heterocyclic compounds. Researchers have demonstrated its efficacy in Suzuki-Miyaura cross-coupling reactions, enabling the introduction of diverse aryl and heteroaryl groups at the 5-position of the pyridine ring. This flexibility has opened new avenues for structure-activity relationship (SAR) studies, particularly in the optimization of drug candidates with improved pharmacokinetic properties.

Recent publications have highlighted the compound's role in the development of selective kinase inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this intermediate in the synthesis of potent and selective JAK2 inhibitors. The bromo and fluoro substituents were found to be critical for achieving high binding affinity and selectivity, underscoring the importance of this scaffold in medicinal chemistry.

In addition to its applications in small-molecule drug discovery, tert-butyl N-(5-bromo-6-fluoropyridin-2-yl)carbamate has also been investigated as a precursor for the development of positron emission tomography (PET) tracers. The presence of the fluorine atom makes it an attractive candidate for ¹⁸F-labeling, enabling the creation of radioligands for imaging studies. Recent work in this area has focused on optimizing the radiosynthesis procedures to improve yield and purity, with promising results reported in preclinical models.

From a synthetic chemistry perspective, researchers have made significant progress in developing more efficient routes to access tert-butyl N-(5-bromo-6-fluoropyridin-2-yl)carbamate. A 2024 publication in Organic Process Research & Development described a scalable, high-yield synthesis that addresses previous challenges related to regioselectivity and purification. These advancements are expected to facilitate broader adoption of this intermediate in both academic and industrial settings.

Looking ahead, the unique properties of tert-butyl N-(5-bromo-6-fluoropyridin-2-yl)carbamate position it as a valuable tool for future drug discovery efforts. Ongoing research is exploring its potential in targeted protein degradation strategies, where it may serve as a key component in the design of proteolysis-targeting chimeras (PROTACs). As the field continues to evolve, this compound is likely to play an increasingly important role in addressing unmet medical needs through innovative chemical approaches.